Cas no 24138-28-1 (6α-Bromopenicillanic Acid)

• Product Name: 6α-Bromopenicillanic Acid
• CAS No: 24138-28-1
• MF: C₈H₁₀BrNO₃S
• MW: 280.138900279999
• CID: 283175
• PubChem ID: 90371
• Update Time: 2025-06-14

6α-Bromopenicillanic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-bromo-3,3-dimethyl-7-oxo-, (2S,5R,6S)-
• (2S-(2alpha,5alpha,6alpha))-6-Bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
• (2S,5R,6S)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 24138-28-1
• EINECS 246-028-9
• [2S-(2alpha,5alpha,6alpha)]-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• SCHEMBL9557741
• DTXSID101122521
• 6alpha-bromopenicillanic acid
• (2S, 5R, 6S)-6-bromo-3, 3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• AKOS030242158
• 6α-Bromopenicillanic Acid

• Inchi： 1S/C8H10BrNO3S/c1-8(2)4(7(12)13)10-5(11)3(9)6(10)14-8/h3-4,6H,1-2H3,(H,12,13)/t3-,4-,6+/m0/s1
• InChI Key： DAVPSCAAXXVSFU-RVJQKOHUSA-N
• SMILES： Br[C@H]1C(N2[C@@H](C(=O)O)C(C)(C)S[C@@H]21)=O

Computed Properties

• Exact Mass: 278.9565
• Monoisotopic Mass: 278.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 82.9A^2

Experimental Properties

• Density: 1.84
• Boiling Point: 462.6°Cat760mmHg
• Flash Point: 233.6°C
• Refractive Index: 1.664
• PSA: 57.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6α-Bromopenicillanic Acid

Comprehensive Overview of 6α-Bromopenicillanic Acid (CAS No. 24138-28-1): Properties, Applications, and Research Insights

6α-Bromopenicillanic Acid (CAS No. 24138-28-1) is a chemically modified derivative of penicillanic acid, a core structure in the penicillin family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique bromine substitution at the 6α-position, which enhances its reactivity and utility in synthetic applications. Researchers and industry professionals often search for terms like "6α-Bromopenicillanic Acid synthesis", "CAS 24138-28-1 applications", and "brominated penicillin derivatives" to explore its potential.

The molecular formula of 6α-Bromopenicillanic Acid is C₈H₁₀BrNO₃S, with a molecular weight of 280.14 g/mol. Its structure features a β-lactam ring, a hallmark of penicillin-based compounds, which is critical for its biological activity. The introduction of bromine at the 6α-position alters its electronic properties, making it a valuable intermediate in the development of novel antibiotics and enzyme inhibitors. Recent studies highlight its role in combating antibiotic resistance, a pressing global health concern.

In the context of green chemistry and sustainable synthesis, 6α-Bromopenicillanic Acid is often discussed for its potential in eco-friendly pharmaceutical manufacturing. Searches for "green synthesis of brominated penicillins" and "CAS 24138-28-1 environmental impact" reflect growing interest in minimizing the ecological footprint of drug production. The compound’s versatility also extends to biocatalysis, where it serves as a substrate for engineered enzymes.

From a commercial perspective, 6α-Bromopenicillanic Acid is utilized in the synthesis of specialty pharmaceuticals and research reagents. Its demand is driven by the need for customized antibiotic scaffolds and mechanism-based probes in microbiology. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stability, addressing queries like "how to analyze 6α-Bromopenicillanic Acid".

Ongoing research explores the compound’s interactions with β-lactamases, enzymes implicated in antibiotic resistance. This aligns with trending topics like "new strategies against superbugs" and "β-lactamase inhibitors". The bromine moiety in 6α-Bromopenicillanic Acid offers a strategic handle for further chemical modifications, enabling the design of next-generation therapeutics.

In summary, 6α-Bromopenicillanic Acid (CAS No. 24138-28-1) stands at the intersection of medicinal chemistry, drug discovery, and sustainable science. Its multifaceted applications and relevance to contemporary challenges like antimicrobial resistance ensure its continued prominence in scientific literature and industrial workflows.